Cas no 12766-00-6 (Quinazolinone)

• Product Name: Quinazolinone
• CAS No: 12766-00-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 96806
• PubChem ID: 18321011
• Update Time: 2025-04-18

Quinazolinone Chemical and Physical Properties

Names and Identifiers

• Quinazolinone
• octahydroquinazolinone
• 12766-00-6

• Inchi： 1S/C8H14N2O/c11-8-9-5-6-3-1-2-4-7(6)10-8/h6-7H,1-5H2,(H2,9,10,11)
• InChI Key： BHKCDZUXQXGYIT-UHFFFAOYSA-N
• SMILES： O=C1NCC2CCCCC2N1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 46.01